Cas no 2706786-37-8 ((3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane)

• Product Name: (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane
• CAS No: 2706786-37-8
• MF: C₉H₁₀F₂OS
• MW: 204.24
• CID: 5084379
• Update Time: 2025-05-25

(3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10F2OS/c1-3-12-9-6(10)4-5-7(13-2)8(9)11/h4-5H,3H2,1-2H3
• InChI Key： PFLFQHHEFDVHOR-UHFFFAOYSA-N
• SMILES： C1(F)=C(SC)C=CC(F)=C1OCC

Additional information on (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane

Recent Advances in the Study of (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane (CAS: 2706786-37-8)

The compound (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane (CAS: 2706786-37-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the ethoxy and difluorophenyl groups, make it a versatile building block for the development of pharmaceuticals targeting various diseases, particularly in the areas of oncology and infectious diseases. Researchers have successfully utilized this compound in the synthesis of inhibitors for specific enzymes involved in cancer progression, demonstrating its potential as a scaffold for drug design.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of novel kinase inhibitors. The research team reported that derivatives of (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a promising starting point for the development of targeted cancer therapies.

Another area of interest is the compound's potential antimicrobial properties. Preliminary studies have shown that certain derivatives of (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane exhibit activity against drug-resistant bacterial strains. This has led to increased research efforts aimed at optimizing the compound's structure to enhance its antimicrobial efficacy while minimizing toxicity. The ability to modify the sulfane moiety has been particularly valuable in this regard, allowing for the fine-tuning of biological activity.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable methods for producing (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane. A 2023 study in Organic Process Research & Development described a novel catalytic system that significantly improves the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. This development is particularly important as it addresses previous challenges in the compound's synthesis, such as low yields and difficult purification processes.

Looking ahead, researchers are exploring the potential of (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Its unique chemical properties make it suitable for crossing the blood-brain barrier, opening possibilities for CNS-targeted drug development. Additionally, the compound's stability under physiological conditions makes it an attractive candidate for further medicinal chemistry optimization.

In conclusion, (3-Ethoxy-2,4-difluorophenyl)(methyl)sulfane (CAS: 2706786-37-8) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent research has demonstrated its potential as both a synthetic intermediate and a bioactive molecule, warranting further investigation into its therapeutic possibilities. As synthetic methodologies continue to improve and our understanding of its biological activities expands, this compound is likely to play an increasingly important role in the development of novel pharmaceuticals.